Cas no 887588-54-7 (tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate
• CAS No: 887588-54-7
• MF: C₁₅H₃₀N₂O₃
• MW: 286.410304546356
• CID: 713496
• PubChem ID: 57355403
• Update Time: 2025-06-13

tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 2-[[(3-methoxypropyl)amino]methyl]-, 1,1-dimethylethyl ester
• 1-Boc-2-[(3-Methoxy-propylamino)-methyl]-piperidine
• tert-butyl 2-[(3-methoxypropylamino)methyl]piperidine-1-carboxylate
• tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate
• SB43953
• 1-piperidinecarboxylic acid,2-[[(3-methoxypropyl)amino]methyl]-,1,1-dimethylethyl ester
• DTXSID80723124
• 887588-54-7
• tert-Butyl2-(((3-methoxypropyl)amino)methyl)piperidine-1-carboxylate
• tert-Butyl 2-(((3-methoxypropyl)amino)methyl)piperidine-1-carboxylate

• MDL： MFCD07786086
• Inchi： 1S/C15H30N2O3/c1-15(2,3)20-14(18)17-10-6-5-8-13(17)12-16-9-7-11-19-4/h13,16H,5-12H2,1-4H3
• InChI Key： KFQMABWSILIQAR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CNCCCOC)=O

Computed Properties

• Exact Mass: 286.22564282g/mol
• Monoisotopic Mass: 286.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate

Recent Advances in the Study of tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate (CAS: 887588-54-7)

The compound tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate (CAS: 887588-54-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the piperidine ring and the tert-butyl carbamate group, make it a versatile building block for the development of compounds targeting various biological pathways. Researchers have employed advanced synthetic techniques, such as multi-step organic transformations and catalytic asymmetric synthesis, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate exhibit promising interactions with specific protein targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. These findings suggest potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further investigations are underway to elucidate the precise mechanisms of action and to evaluate the compound's efficacy in animal models.

Moreover, the compound's pharmacokinetic properties, including its stability, solubility, and bioavailability, have been the subject of recent research. Computational modeling and in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions have provided valuable insights into its drug-likeness, guiding the design of optimized derivatives with improved therapeutic profiles. These advancements underscore the compound's potential as a lead candidate for further preclinical development.

In conclusion, tert-butyl 2-{[(3-methoxypropyl)amino]methyl}piperidine-1-carboxylate (CAS: 887588-54-7) represents a promising scaffold in medicinal chemistry, with ongoing research efforts aimed at unlocking its full therapeutic potential. Future studies will likely focus on expanding its applications, optimizing its synthetic routes, and advancing its development toward clinical trials. This briefing serves as a timely update for researchers and industry professionals engaged in the exploration of novel chemical entities for drug discovery.